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Compound of Interest

Compound Name: Gallium 8-hydroxyquinolinate

CAS No.: 14642-34-3

Cat. No.: B1256346

Get Quote

This guide provides an in-depth exploration of Gallium Tris(8-hydroxyquinolinate), a

coordination complex of significant interest in both materials science and medicinal chemistry.

Known by various synonyms including Tris(8-quinolinolato)gallium(III) and Gaq3, its definitive

Chemical Abstracts Service (CAS) number is 14642-34-3.[1][2][3][4] This document will serve

as a technical resource for researchers, scientists, and drug development professionals,

offering insights into its synthesis, characterization, and burgeoning applications.

Core Compound Profile
Gallium Tris(8-hydroxyquinolinate) is a trivalent gallium ion (Ga³⁺) chelated by three 8-

hydroxyquinolinate ligands. The resulting complex is a stable, neutral compound with the

molecular formula C₂₇H₁₈GaN₃O₃.[3] Its unique electronic and photophysical properties, largely

dictated by the 8-hydroxyquinoline ligand, underpin its utility in diverse technological and

biomedical fields.
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A summary of the key physicochemical properties of Gallium Tris(8-hydroxyquinolinate) is

presented in the table below. Understanding these properties is crucial for its handling,

processing, and application.

Property Value Source

CAS Number 14642-34-3 [1][3]

Molecular Formula C₂₇H₁₈GaN₃O₃ [3]

Molecular Weight 502.18 g/mol [5]

Appearance Yellow solid [1]

Melting Point >400 °C [1]

Solubility

Slightly soluble in Chloroform

and DMSO.[1] Very low water

solubility.[6]

Storage

Store in a refrigerator, dry and

dark.[1][5] For long-term

storage, -20°C is

recommended.[5]

Synthesis and Purification
The synthesis of Gallium Tris(8-hydroxyquinolinate) is achievable through several established

protocols. The choice of method often depends on the desired purity and crystalline form of the

final product.

Aqueous Precipitation Method
A common and straightforward method involves the reaction of a gallium salt with 8-

hydroxyquinoline in an aqueous medium. The causality behind this choice lies in the ready

availability of precursors and the relative ease of isolating the product via precipitation.

Experimental Protocol:
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Precursor Preparation: Dissolve Gallium(III) chloride (GaCl₃) and 8-hydroxyquinoline in a 1:3

molar ratio in water.[7] Alternatively, Gallium(III) nitrate (Ga(NO₃)₃) can be used.[8]

pH Adjustment: Add an excess of potassium acetate to the solution.[7] This acts as a buffer

and promotes the deprotonation of the hydroxyl group of 8-hydroxyquinoline, facilitating

chelation with the Ga³⁺ ion.

Reaction: Heat the reaction mixture under reflux for 5 hours.[7] The elevated temperature

accelerates the reaction kinetics, leading to the formation of a light yellow precipitate of

Gallium Tris(8-hydroxyquinolinate).[7]

Isolation: Cool the mixture to room temperature and isolate the precipitate by filtration.

Washing: Wash the precipitate sequentially with hot water, cold water, and diethyl ether to

remove unreacted starting materials and byproducts.[9][10]

Drying: Dry the purified solid under vacuum.[10]

Methanolic Synthesis
An alternative protocol utilizes methanol as the solvent, which can offer different crystallization

kinetics and potentially higher purity.

Experimental Protocol:

Solution Preparation: Dissolve 8-hydroxyquinoline (2.25 mmol) in 40 mL of absolute

methanol.[8] In a separate vessel, dissolve Gallium(III) nitrate (0.75 mmol) in 6.5 mL of

absolute ethanol.[8]

Reaction: Gradually add the Gallium(III) nitrate solution to the 8-hydroxyquinoline solution

while stirring.[8]

Heating: Stir the mixture continuously for 16 hours at 80°C.[8]

Precipitation: Cool the solution to room temperature. Add ammonia solution (NH₃·H₂O)

dropwise until a yellow-green precipitate forms and the pH reaches approximately 10.[8]

Isolation and Washing: Filter the precipitate and wash it with absolute ethanol.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubs.acs.org/doi/10.1021/cm980686i
https://pubs.acs.org/doi/10.1021/acsomega.2c07742
https://pubs.acs.org/doi/10.1021/cm980686i
https://pubs.acs.org/doi/10.1021/cm980686i
https://pubs.acs.org/doi/10.1021/cm980686i
https://researchportal.hw.ac.uk/files/147128469/D5DT00087D.pdf
https://pubs.rsc.org/en/content/articlehtml/2025/dt/d5dt00087d
https://pubs.rsc.org/en/content/articlehtml/2025/dt/d5dt00087d
https://pubs.acs.org/doi/10.1021/acsomega.2c07742
https://pubs.acs.org/doi/10.1021/acsomega.2c07742
https://pubs.acs.org/doi/10.1021/acsomega.2c07742
https://pubs.acs.org/doi/10.1021/acsomega.2c07742
https://pubs.acs.org/doi/10.1021/acsomega.2c07742
https://pubs.acs.org/doi/10.1021/acsomega.2c07742
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: Heat the product in an oven at 100°C to remove residual solvent and ammonia.[8]

Purification by Vacuum Sublimation
For applications requiring high purity, such as in organic light-emitting diodes (OLEDs), vacuum

sublimation is the preferred method of purification.[7] This technique separates the volatile

Gallium Tris(8-hydroxyquinolinate) from non-volatile impurities.

Experimental Workflow: Synthesis and Purification

Synthesis

Purification
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(GaCl₃ or Ga(NO₃)₃)

Mix & React
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Dissolve 8-Hydroxyquinoline
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Caption: Workflow for the synthesis and purification of Gallium Tris(8-hydroxyquinolinate).

Structural and Spectroscopic Characterization
Thorough characterization is essential to confirm the identity and purity of the synthesized

Gallium Tris(8-hydroxyquinolinate).

Crystal Structure
Single-crystal X-ray diffraction studies have revealed that Gallium Tris(8-hydroxyquinolinate)

can exist in a three-dimensional framework constructed from intermolecular π-π stacking and

hydrogen-bonding interactions.[7] This supramolecular architecture influences its solid-state

properties, such as charge transport and photoluminescence.

Spectroscopic Analysis
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure of the complex.[11]

Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic vibrational modes

of the complex, including the Ga-N and Ga-O bonds.

UV-Visible Spectroscopy: The electronic absorption spectrum of Gallium Tris(8-

hydroxyquinolinate) exhibits characteristic bands corresponding to the π-π* transitions of the

8-hydroxyquinolinate ligand.

Photoluminescence (PL) Spectroscopy: The complex is known for its fluorescence, and its

emission properties are a key area of research.[11] Upon binding to Ga(III), a significant

increase in the fluorescence intensity of the 8-hydroxyquinoline ligand is observed.[11]

Applications in Drug Development and Research
The unique properties of Gallium Tris(8-hydroxyquinolinate) have led to its investigation in

several areas of drug development and biomedical research.

Anticancer Activity
Gallium complexes, including Gallium Tris(8-hydroxyquinolinate), have demonstrated promising

antitumor properties.[8][12] The anticancer activity is believed to stem from multiple

mechanisms:

Induction of Reactive Oxygen Species (ROS): The complex can induce the production of

ROS within cancer cells, leading to oxidative stress and apoptosis.[12]

DNA Interaction: It may interfere with DNA repair mechanisms, causing DNA damage in

cancer cells.[12]

Mitochondrial Dysfunction: The accumulation of ROS can disrupt the mitochondrial

membrane potential, triggering the apoptotic cascade.[12]

Derivatives of Gallium 8-hydroxyquinolinate have shown high selectivity and excellent

cytotoxicity against certain cancer cell lines, such as human colon cancer cells (HCT116).[8]

[12]
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Signaling Pathway: Proposed Anticancer Mechanism

Gallium Tris(8-hydroxyquinolinate)

Reactive Oxygen Species (ROS)
Production

Mitochondrial Dysfunction DNA Damage

Apoptosis

Click to download full resolution via product page

Caption: Proposed mechanism of anticancer activity for Gallium Tris(8-hydroxyquinolinate).

Radiopharmaceutical Applications
The ability of 8-hydroxyquinoline to chelate gallium isotopes, such as Gallium-68 (⁶⁸Ga) and

Gallium-67 (⁶⁷Ga), makes it a valuable tool in nuclear medicine.[6] The resulting radiolabeled

complexes can be used for in vivo imaging techniques like Positron Emission Tomography

(PET) and Single-Photon Emission Computed Tomography (SPECT).[6] The lipophilicity of

these complexes allows for nonspecific transport into various cells, enabling cell tracking and

imaging of inflammatory disorders.[6][13]

Bioimaging
The inherent fluorescence of Gallium Tris(8-hydroxyquinolinate) and its derivatives makes them

suitable for bioimaging applications.[12] These complexes can be used as fluorescent probes

to visualize cellular structures and processes.
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Applications in Materials Science
The photoluminescent and charge-transporting properties of Gallium Tris(8-hydroxyquinolinate)

are highly relevant to the field of materials science, particularly in the development of

optoelectronic devices.

Organic Light-Emitting Diodes (OLEDs)
Analogous to the widely used Aluminum Tris(8-hydroxyquinolinate) (Alq3), Gaq3 can function

as an emitting and/or electron transport layer in OLEDs.[11][14] The choice of the central metal

ion (Al³⁺ vs. Ga³⁺) can tune the electronic and photophysical properties of the complex,

potentially leading to improved device performance and stability.[15][16]

Safety and Handling
Gallium Tris(8-hydroxyquinolinate) is classified as a chemical that causes skin and serious eye

irritation, and may cause respiratory irritation.[3] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

All work should be conducted in a well-ventilated fume hood.

Future Perspectives
The multifaceted nature of Gallium Tris(8-hydroxyquinolinate) continues to drive research in

both medicine and materials science. Future work will likely focus on the development of novel

derivatives with enhanced anticancer efficacy and selectivity, as well as the optimization of its

performance in advanced optoelectronic devices. The exploration of its potential as a

theranostic agent, combining both diagnostic imaging and therapeutic capabilities, represents a

particularly exciting avenue for future investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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